![molecular formula C11H19N3S B3838102 5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone](/img/structure/B3838102.png)
5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone
Overview
Description
5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone, also known as TBC, is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. TBC is a thiosemicarbazone derivative of bicyclic ketone, which has been synthesized through various methods and investigated for its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.
Mechanism of Action
5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone inhibits RR by binding to the active site of the enzyme and blocking the formation of the tyrosyl radical, which is essential for the catalytic activity of RR. This compound also induces the degradation of RR subunits, leading to the downregulation of RR activity and the inhibition of DNA synthesis. This compound has also been shown to induce apoptosis in cancer cells, by activating the mitochondrial pathway and increasing the production of reactive oxygen species.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes, such as cell proliferation, DNA synthesis, and apoptosis. This compound has also been shown to modulate the expression of genes involved in cancer progression, such as p53, Bcl-2, and cyclin D1. This compound has been shown to have low toxicity towards normal cells, but further studies are needed to determine its safety profile and potential side effects.
Advantages and Limitations for Lab Experiments
5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone has several advantages for lab experiments, such as its high potency, low toxicity, and ability to overcome drug resistance. This compound can also be easily synthesized and purified, making it a cost-effective and accessible compound for research purposes. However, this compound has some limitations, such as its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics. This compound also requires further optimization of its formulation and delivery methods, to enhance its efficacy and reduce its potential side effects.
Future Directions
There are several future directions for the research on 5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone, such as:
1. Investigating the structure-activity relationship of this compound and its derivatives, to optimize their potency and selectivity towards cancer cells.
2. Developing novel formulations and delivery methods for this compound, such as nanoparticles and liposomes, to enhance its bioavailability and targetability.
3. Investigating the potential of this compound as a radiosensitizer, by enhancing the efficacy of radiotherapy in cancer treatment.
4. Investigating the potential of this compound in combination with other chemotherapeutic agents, to overcome drug resistance and enhance their anticancer activity.
5. Investigating the potential of this compound in other diseases, such as viral infections and autoimmune disorders, due to its immunomodulatory properties.
In conclusion, this compound is a promising compound that has shown potential as a novel anticancer agent. Further research is needed to optimize its potency, selectivity, and delivery methods, and to investigate its potential in other diseases.
Scientific Research Applications
5,5,6-trimethylbicyclo[2.2.1]heptan-2-one thiosemicarbazone has been investigated for its potential applications in cancer treatment, due to its ability to inhibit ribonucleotide reductase (RR), an enzyme that is essential for DNA synthesis and cell proliferation. This compound has shown promising anticancer activity in vitro and in vivo, particularly against leukemia, lymphoma, and breast cancer cells. This compound has also been investigated for its potential to overcome drug resistance in cancer cells, by inhibiting the efflux pump activity and increasing the intracellular accumulation of chemotherapeutic agents.
properties
IUPAC Name |
[(E)-(5,5,6-trimethyl-2-bicyclo[2.2.1]heptanylidene)amino]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3S/c1-6-8-4-7(11(6,2)3)5-9(8)13-14-10(12)15/h6-8H,4-5H2,1-3H3,(H3,12,14,15)/b13-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFVDDDDYYODYEL-UKTHLTGXSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2CC(C1(C)C)CC2=NNC(=S)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1C\2CC(C1(C)C)C/C2=N\NC(=S)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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